Cas no 139155-54-7 (Benzaldehyde, 3-(2-methylpropyl)-)
139155-54-7 structure
Product Name:Benzaldehyde, 3-(2-methylpropyl)-
CAS No:139155-54-7
MF:C11H14O
MW:162.228263378143
CID:1262145
PubChem ID:22044176
Update Time:2025-04-20
Benzaldehyde, 3-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-(2-methylpropyl)-
- SCHEMBL4681720
- 139155-54-7
- 3-isobutylbenzaldehyde
- AKOS013202813
- PAKVVBUMZKSHFZ-UHFFFAOYSA-N
-
- Inchi: 1S/C11H14O/c1-9(2)6-10-4-3-5-11(7-10)8-12/h3-5,7-9H,6H2,1-2H3
- InChI Key: PAKVVBUMZKSHFZ-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CC(=C1)CC(C)C
Computed Properties
- Exact Mass: 162.10452
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Benzaldehyde, 3-(2-methylpropyl)- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
139155-54-7 (Benzaldehyde, 3-(2-methylpropyl)-) Related Products
- 40150-98-9(4-(2-Methylpropyl)benzaldehyde)
- 28785-06-0(4-N-Propylbenzaldehyde)
- 67468-54-6(4-(2-methylbutan-2-yl)benzaldehyde)
- 103528-31-0(3-Propylbenzaldehyde)
- 84907-53-9(Benzaldehyde, 4,4'-(1,2-ethenediyl)bis-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk